Cas no 1000578-14-2 (3,4-Dibromo-6-fluoroaniline)

• Product Name: 3,4-Dibromo-6-fluoroaniline
• CAS No: 1000578-14-2
• MF: C₆H₄Br₂FN
• MW: 268.909063339233
• CID: 3157756
• PubChem ID: 26599120
• Update Time: 2025-06-15

3,4-Dibromo-6-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-6-fluoroaniline
• FS-4359
• 1000578-14-2
• DTXSID801304443
• MFCD09878129
• DB-106242
• 4,5-dibromo-2-fluoroaniline
• AKOS026670758
• 4,5-Dibromo-2-fluorobenzenamine
• CS-0366508

• MDL： MFCD09878129
• Inchi： 1S/C6H4Br2FN/c7-3-1-5(9)6(10)2-4(3)8/h1-2H,10H2
• InChI Key： UZLXPHMFANBUEQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1)N)F)Br

Computed Properties

• Exact Mass: 268.86740Da
• Monoisotopic Mass: 266.86945Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3,4-Dibromo-6-fluoroaniline

Professional Introduction to 3,4-Dibromo-6-fluoroaniline (CAS No. 1000578-14-2)

3,4-Dibromo-6-fluoroaniline, with the chemical identifier CAS No. 1000578-14-2, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its dual bromination and fluorination at the 3 and 4 positions of the benzene ring, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural features of 3,4-dibromo-6-fluoroaniline contribute to its reactivity and utility in organic synthesis. The presence of both bromo and fluoro substituents enhances its compatibility with a range of chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and metal-catalyzed functionalizations. These reactions are pivotal in constructing complex molecular architectures, which are often required for the development of novel therapeutic agents.

In recent years, 3,4-dibromo-6-fluoroaniline has been extensively studied for its potential applications in medicinal chemistry. Its incorporation into drug candidates has shown promise in targeting various diseases, including cancer and infectious disorders. The fluorine atom, in particular, plays a crucial role in modulating the pharmacokinetic properties of drug molecules, such as their metabolic stability and bioavailability.

One of the most compelling aspects of 3,4-dibromo-6-fluoroaniline is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is associated with numerous diseases. By modifying the structure of 3,4-dibromo-6-fluoroaniline, researchers have been able to develop potent inhibitors that selectively target specific kinases. These inhibitors have shown significant promise in preclinical studies and are being evaluated for their therapeutic efficacy in clinical trials.

The compound's versatility also extends to its use in the development of agrochemicals. Fluorinated aromatic amines are known to exhibit enhanced pesticidal and herbicidal properties. The introduction of bromo and fluoro groups into aniline derivatives can significantly improve their efficacy against resistant strains of pests and weeds. This has made 3,4-dibromo-6-fluoroaniline a valuable building block for creating next-generation crop protection agents.

The synthesis of 3,4-dibromo-6-fluoroaniline typically involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions on aniline precursors followed by fluorination steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high precision.

The impact of fluorine substitution on the electronic properties of aromatic compounds has been well-documented. In the case of 3,4-dibromo-6-fluoroaniline, the electron-withdrawing nature of fluorine influences both the reactivity and solubility of the molecule. This modulation is critical for designing molecules that can interact effectively with biological targets while maintaining stability in biological systems.

In conclusion, 3,4-dibromo-6-fluoroaniline (CAS No. 1000578-14-2) represents a fascinating compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for synthetic chemists. As research continues to uncover new methodologies for functionalizing this compound, its role in developing innovative solutions for human health and agricultural challenges is expected to grow even further.